Cas no 135-02-4 (2-Methoxybenzaldehyde)

• Product Name: 2-Methoxybenzaldehyde
• CAS No: 135-02-4
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00003308
• CID: 36335
• PubChem ID: 8658
• Update Time: 2025-04-18

2-Methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzaldehyde
• 2-ANISALDEHYDE
• ANISALDEHYDE,2-
• O-METHOXYBENZALDEHYDE
• 2-methoxy-benzaldehyd
• 2-Methoxybenzenecarboxaldehyde
• 6-Methoxybenzaldehyde
• o-methoxy-Benzaldehyde,
• 2-methoxy-Benzaldehyde,
• MethoxybenzaldehydeAnisaldehyd
• ortho-anisaldehyde
• 2-METHOXYBENZALDEHYDE (O-METHOXYBENZALDEHYDE)
• ANISALDEHYDE,2-(RG)
• 2-Methoxybenzaldehyde (o-Anisaldehyde)
• 2-Methoxybenzaldehyd
• o-Anisaldehyde
• o-Anisadehyde
• o-Anisaldehyde,Salicylaldehyde methyl ether
• Sali-cylaldehyde Methyl ether
• Salicylaldehyde Methyl Ether
• Nc 064
• Nsc 58960
• O-formylanisole
• 2-methoxybenzalde
• AKOS BBS-00003204
• o-Anisaldehyde,98%
• Benzaldehyde, 2-methoxy-
• Benzaldehyde, o-methoxy-
• Formylanisole, o-
• 2-Methoxyphenylformaldehyde
• 2-methoxy-benzaldehyde
• Benzaldehyde, methoxy-
• 7CP821WF2W
• PKZJLOCLABXVMC-UHFFFAOYSA-N
• orthoanisaldehyde
• o -anisaldehyde
• 0-a

• MDL： MFCD00003308
• Inchi： 1S/C8H8O2/c1-10-8-5-3-2-4-7(8)6-9/h2-6H,1H3
• InChI Key： PKZJLOCLABXVMC-UHFFFAOYSA-N
• SMILES： COC1C(C=O)=CC=CC=1
• BRN： 0606301

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless prismatic crystals
• Density: 1.127 g/mL at 25 °C(lit.)
• Melting Point: 34-40 °C (lit.)
• Boiling Point: 238 °C(lit.)
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Refractive Index: 1.5608
• Solubility: Solubility Slightly soluble in water; soluble in ethanol
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.50770
• Solubility: Soluble in ethanol, ether, benzene, insoluble in water.
• FEMA: 4077 | O-ANISALDEHYDE
• PH: Non1 uorescence (3.1) to green 1 uorescence (4.4)
• Sensitiveness: Air Sensitive

2-Methoxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9-23
• RTECS：BZ2610000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Risk Phrases：R36/38
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S26;S37/39
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients